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Cat. No.: B042075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

for 1,4-Dibromobenzene (p-dibromobenzene). The information is presented in a structured

format to facilitate its use in research, development, and academic applications. This document

includes tabulated quantitative data, detailed experimental methodologies, and visualizations of

relevant chemical processes.

Core Thermochemical Data
1,4-Dibromobenzene (C₆H₄Br₂) is a halogenated aromatic hydrocarbon with the CAS number

106-37-6.[1][2] Accurate thermochemical data is crucial for understanding its behavior in

various chemical and physical processes. The following tables summarize key thermochemical

properties for 1,4-Dibromobenzene in the solid phase.

Table 1: Enthalpy and Entropy of Phase Transitions
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Property Value Units Method Reference

Enthalpy of

Fusion (ΔfusH)
20,387 ± 15 J·mol⁻¹

Adiabatic

Calorimetry
[3]

Enthalpy of

Fusion (ΔfusH)
20,284 J·mol⁻¹ Not Specified [4]

Standard

Enthalpy of

Sublimation

(ΔsubH°)

74.23 ± 0.11 kJ·mol⁻¹ Not Specified [2]

Enthalpy of

Sublimation

(ΔsubH)

59.8 kJ·mol⁻¹ Not Specified [2]

Entropy of

Fusion (ΔfusS)
55.7 J·mol⁻¹·K⁻¹ Not Specified

Entropy of

Fusion (ΔfusS)
57.0 J·mol⁻¹·K⁻¹ Not Specified

Table 2: Heat Capacity

Heat Capacity
(Cp,solid)

Temperature
(K)

Units Method Reference

145.6 298.15 J·mol⁻¹·K⁻¹ Not Specified [2]

174.5 299.8 J·mol⁻¹·K⁻¹ Not Specified [2]

Experimental Protocols
The determination of accurate thermochemical data relies on precise experimental techniques.

Adiabatic calorimetry is a primary method for measuring heat capacities and enthalpies of

fusion for solid organic compounds like 1,4-Dibromobenzene.
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Generalized Adiabatic Calorimetry for Solid Organic
Compounds
Adiabatic calorimetry is a technique used to measure the heat changes in a system without any

heat exchange with the surroundings.[5] This is achieved by maintaining the temperature of a

surrounding jacket equal to the temperature of the sample cell.

Objective: To determine the heat capacity (Cp) and enthalpy of fusion (ΔfusH) of a solid organic

compound.

Apparatus:

An adiabatic calorimeter, which includes:

A sample cell (often made of a highly conductive material like copper or silver) to contain

the substance.

A resistance thermometer and a heater integrated into the sample cell.

An adiabatic shield or jacket surrounding the sample cell, equipped with its own heater

and temperature sensors.

A high-vacuum system to insulate the sample cell and shield.

A temperature controller to maintain the temperature of the shield as close as possible to

that of the sample cell.

Data acquisition system to record temperature and energy input.

Procedure:

Sample Preparation: A precisely weighed sample of the high-purity solid organic compound

is placed into the sample cell. The cell is then sealed to prevent sublimation of the sample.

Assembly and Evacuation: The sample cell is placed within the adiabatic shield, and the

entire assembly is evacuated to a high vacuum to minimize heat transfer by convection and

conduction.
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Cooling: The calorimeter is cooled to the starting temperature of the experiment, often using

a cryogen like liquid nitrogen.

Heating and Measurement:

A known amount of electrical energy is supplied to the heater in the sample cell, causing a

small increase in the sample's temperature.

During this heating period, the temperature of the adiabatic shield is continuously adjusted

to match the temperature of the sample cell, thereby preventing any heat loss.

The temperature of the sample is precisely measured before and after the energy input,

once thermal equilibrium is reached.

Data Analysis:

The heat capacity (Cp) at a given temperature is calculated from the electrical energy

supplied (ΔQ) and the resulting temperature change (ΔT) of the sample of known mass

(m): Cp = (ΔQ / ΔT) / m

This process is repeated over the desired temperature range to obtain the heat capacity

as a function of temperature.

To determine the enthalpy of fusion, energy is supplied to the sample at its melting point

until the entire sample has melted. The total energy required for this phase transition, at a

constant temperature, is the enthalpy of fusion.

Visualizations
Experimental Workflow for Thermochemical Data
Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Workflow for Adiabatic Calorimetry
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Synthesis of 1,4-Dibromobenzene

Benzene (C₆H₆)

Electrophilic Aromatic Substitution

Bromine (Br₂) FeBr₃ (Lewis Acid Catalyst)

Bromobenzene (C₆H₅Br)

1,4-Dibromobenzene (C₆H₄Br₂)

Further Bromination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 1,4-Dibromobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042075#thermochemical-data-for-1-4-
dibromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b042075#thermochemical-data-for-1-4-dibromobenzene
https://www.benchchem.com/product/b042075#thermochemical-data-for-1-4-dibromobenzene
https://www.benchchem.com/product/b042075#thermochemical-data-for-1-4-dibromobenzene
https://www.benchchem.com/product/b042075#thermochemical-data-for-1-4-dibromobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

